Cas no 143768-51-8 (6-Methylspiro[4.5]decan-8-one)

• Product Name: 6-Methylspiro[4.5]decan-8-one
• CAS No: 143768-51-8
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6165069
• PubChem ID: 11116421
• Update Time: 2025-05-20

6-Methylspiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 6-methylspiro[4.5]decan-8-one
• 143768-51-8
• EN300-1157128
• 6-Methylspiro[4.5]decan-8-one

• Inchi： 1S/C11H18O/c1-9-8-10(12)4-7-11(9)5-2-3-6-11/h9H,2-8H2,1H3
• InChI Key： AFDYRZYVMAMBGA-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CCCC2)C(C)C1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-Methylspiro[4.5]decan-8-one

Exploring the Unique Properties and Applications of 6-Methylspiro[4.5]decan-8-one (CAS No. 143768-51-8)

6-Methylspiro[4.5]decan-8-one (CAS No. 143768-51-8) is a fascinating spirocyclic ketone compound that has garnered significant attention in the fields of organic chemistry, fragrance development, and pharmaceutical research. Its unique spirocyclic structure and methyl substitution at the 6-position make it a valuable building block for various synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in creating novel aromatic molecules and bioactive intermediates.

The structural elegance of 6-Methylspiro[4.5]decan-8-one lies in its spiro[4.5]decane skeleton, which features a quaternary carbon center connecting two cycloalkane rings. This three-dimensional molecular architecture contributes to its stability and makes it particularly useful in asymmetric synthesis and chiral compound development. Many scientists are exploring how this compound's rigid framework can be leveraged to control molecular conformation in complex syntheses.

In the fragrance industry, 6-Methylspiro[4.5]decan-8-one has shown promise as a precursor for woody-amber notes and musky undertones. Perfumers appreciate its ability to contribute to long-lasting scent profiles when properly modified. Recent trends in sustainable fragrance development have led to increased interest in such spirocyclic compounds as alternatives to traditional materials. The compound's potential in creating eco-friendly fragrance molecules aligns well with current market demands for green chemistry solutions.

From a synthetic chemistry perspective, the ketone functionality at the 8-position of 6-Methylspiro[4.5]decan-8-one offers multiple modification possibilities. Researchers can perform various transformations including reductive amination, Grignard reactions, or Wittig olefinations to create diverse derivatives. These synthetic pathways are particularly valuable in medicinal chemistry where structural diversification is crucial for drug discovery programs.

The pharmaceutical potential of 6-Methylspiro[4.5]decan-8-one derivatives is an active area of investigation. Some studies suggest that spirocyclic compounds like this may offer improved metabolic stability and target selectivity compared to their linear counterparts. This has led to growing interest in their application for developing CNS-active compounds and GPCR modulators. However, comprehensive pharmacological studies are still needed to fully explore these possibilities.

Analytical characterization of 6-Methylspiro[4.5]decan-8-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structural features, which is essential for research applications. Recent advancements in computational chemistry have also enabled better prediction of its physicochemical properties and reactivity patterns.

Industrial production of 6-Methylspiro[4.5]decan-8-one requires careful optimization of synthetic routes to ensure cost-effectiveness and environmental sustainability. Current approaches often involve catalytic cyclization strategies or biocatalytic methods to construct the spirocyclic core. The development of more efficient synthetic protocols remains an important goal for both academic and industrial chemists working with this compound.

Looking ahead, 6-Methylspiro[4.5]decan-8-one continues to attract attention as a versatile intermediate in multiple research domains. Its combination of structural novelty and synthetic accessibility makes it particularly valuable for exploring new chemical space. As research progresses, we can expect to see more applications emerging in areas such as material science, flavor chemistry, and therapeutic development.